Cas no 51936-70-0 (4-(4-Methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)benzonitrile)

• Product name: 4-(4-Methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)benzonitrile
• CAS No: 51936-70-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235
• CID: 2830052
• PubChem ID: 14853020

4-(4-Methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• DB-087286
• p-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)benzonitrile
• 6-(p-cyanophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone
• CL-90394
• SCHEMBL11625496
• 5-methyl-6-p-cyanophenyl-4,5-dihydro-3(2h)-pyridazinone
• DTXSID90564727
• 4-(4-Methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)benzonitrile
• DTXCID00515503
• GSENDMUBLCAYIT-UHFFFAOYSA-N
• 51936-70-0

• Inchi： InChI=1S/C12H11N3O/c1-8-6-11(16)14-15-12(8)10-4-2-9(7-13)3-5-10/h2-5,8H,6H2,1H3,(H,14,16)
• InChI Key： GSENDMUBLCAYIT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 213.090211983Da
• Monoisotopic Mass: 213.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3Ų
• XLogP3: 1.2